Interaction of synthetic and lignin-based sulfonated polymers with hydrophilic, hydrophobic, and charged self-assembled monolayers†
RSC Advances Pub Date: 2020-10-06 DOI: 10.1039/D0RA07554J
Abstract
There is a need to understand the role of polymer structure on its interaction with surfaces to produce effective functional surfaces. In this work, we produced two anionic polymers of lignin-3-sulfopropyl methacrylate (L-S) and poly(vinyl alcohol-co-vinyl acetate)-3-sulfopropyl methacrylate (PVA-S) with similar charge densities and molecular weights. On the gold-coated surface, we deposited self-assembled monolayers (SAM) bearing different terminal moieties namely, hydroxyl, carboxyl, methyl, and amine groups of alkanethiols. This study highlighted the difference between the interaction of L-S and PVA-S and functionalized self-assembled surfaces. The information was generated using advanced tools, such as an X-ray photoelectron spectroscopy (XPS), and a quartz crystal microbalance with dissipation (QCM-D), which facilitated the correlation development between polymer properties and deposition performance on the functionalized surfaces. The higher deposition of PVA-S than L-S onto OH and COOH surfaces was observed due to its greater hydrogen bonding development and higher solubility. The solubility and structure of PVA-S were also beneficial for its higher adsorption than L-S onto CH3 and NH2 surfaces. However, the variation in pH, temperature, and salt significantly affected the adsorption of the macromolecules.
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